N~6~-methyl-N~4~-(2-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• Molecular Formula: C19H18N6
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 6-N-methyl-4-N-(2-methylphenyl)-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C19H18N6/c1-13-8-6-7-11-16(13)22-17-15-12-21-25(14-9-4-3-5-10-14)18(15)24-19(20-2)23-17/h3-12H,1-2H3,(H2,20,22,23,24)
• InChI Key: MWRDMTLQAGYXRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=C3C=NN(C3=NC(=N2)NC)C4=CC=CC=C4

Description

N~6~-methyl-N~4~-(2-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is a heterocyclic compound that belongs to the pyrazolo[3,4-d]pyrimidine familyThe structure of this compound features a pyrazolo[3,4-d]pyrimidine core, which is known for its biological activity and therapeutic potential .

Preparation Methods

The synthesis of N6-methyl-N~4~-(2-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine typically involves the condensation of appropriate precursors under controlled conditions. One common method involves the reductive condensation of 6-cyano-5-methyl-pyrido[2,3-d]pyrimidine-2,4-diamine with 3,4,5-trimethoxyaniline in the presence of Raney nickel and acetic acid . This is followed by methylation at the N10 position using formaldehyde and sodium cyanoborohydride . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

N~6~-methyl-N~4~-(2-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the nitrogen atoms in the pyrazolo[3,4-d]pyrimidine ring.

Common reagents used in these reactions include acids, bases, and organic solvents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N~6~-methyl-N~4~-(2-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has several scientific research applications:

Medicinal Chemistry: It is studied as a potential kinase inhibitor, particularly targeting CDK2, which is involved in cell cycle regulation.

Biological Research: The compound is used to investigate its cytotoxic effects on various cancer cell lines, including MCF-7, HCT-116, and HepG-2.

Pharmaceutical Development: It is explored for its potential to induce apoptosis and alter cell cycle progression in cancer cells.

Mechanism of Action

The mechanism of action of N6-methyl-N~4~-(2-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine involves inhibition of CDK2/cyclin A2. This inhibition leads to disruption of the cell cycle, particularly at the G1/S transition, resulting in apoptosis of cancer cells . The compound binds to the ATP-binding site of CDK2, preventing phosphorylation of downstream targets necessary for cell cycle progression .

Comparison with Similar Compounds

Similar compounds include other pyrazolo[3,4-d]pyrimidine derivatives, such as:

• N~4~-(4-Bromo-2-methylphenyl)-N~6~-(3-isopropoxypropyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• N~4~-Methyl-N~4~-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

These compounds share a similar core structure but differ in their substituents, which can affect their biological activity and specificity. N~6~-methyl-N~4~-(2-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is unique due to its specific substitution pattern, which enhances its potency and selectivity as a CDK2 inhibitor .